4-(3-Cyano-pyridin-2-yl)-benzoic acid ethyl ester
Overview
Description
“4-(3-Cyano-pyridin-2-yl)-benzoic acid ethyl ester” is a chemical compound. Unfortunately, there is limited information available about this specific compound .
Synthesis Analysis
While there isn’t specific information on the synthesis of “this compound”, there are studies on the synthesis of similar compounds. For instance, a study discusses the synthesis of novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives using two methods, namely, using trimethylamine as a classical method and using magnesium oxide nanoparticles .Scientific Research Applications
Synthesis and Structural Investigation : The synthesis and structural investigation of triorganostannyl esters, including derivatives related to 4-(3-Cyano-pyridin-2-yl)-benzoic acid ethyl ester, have been reported. These studies focus on the physicochemical properties and coordination to metal centers affecting photophysical properties and ligand interactions (Tzimopoulos et al., 2010).
Packing Structure of Thiophene Derivatives : Research on the packing structure of thiophene derivatives, including compounds similar to this compound, has been conducted. This research explores the impact of functional groups and intermolecular forces on the structure of these substances (Bettencourt‐Dias et al., 2005).
Microwave Assisted Synthesis and Antimicrobial Activity : Studies have explored microwave-assisted synthesis of compounds related to this compound, demonstrating enhanced reaction rates and yields. The synthesized compounds have been screened for their antibacterial and antifungal activities (Sodha et al., 2003).
Synthesis of Pyridine Derivatives : Efficient methods for synthesizing 3-cyano-pyridine derivatives, closely related to the compound , have been developed. These methods involve reactions with various aromatic amines and investigate the condensation reactions of the synthesized compounds with aldehydes (Piroyan & Melikyan, 2012).
Geometric and Electronic Structural Characterization : The geometric and electronic structural characterization of compounds similar to this compound has been conducted using X-ray diffraction and quantum mechanics. This research provides insights into the molecular structure and electron delocalization in the pyrrole ring of such compounds (Duchamp et al., 1983).
properties
IUPAC Name |
ethyl 4-(3-cyanopyridin-2-yl)benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O2/c1-2-19-15(18)12-7-5-11(6-8-12)14-13(10-16)4-3-9-17-14/h3-9H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEVLKWHXNIQVSH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)C2=C(C=CC=N2)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001287904 | |
Record name | Ethyl 4-(3-cyano-2-pyridinyl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001287904 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1208081-99-5 | |
Record name | Ethyl 4-(3-cyano-2-pyridinyl)benzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1208081-99-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 4-(3-cyano-2-pyridinyl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001287904 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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